{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride

• IUPAC Name: [4-(4-methylphenyl)-1,2,4-triazol-3-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C10H12N4.2ClH/c1-8-2-4-9(5-3-8)14-7-12-13-10(14)6-11;;/h2-5,7H,6,11H2,1H3;2*1H
• InChI Key: HBSMJPRHEWBHMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=NN=C2CN.Cl.Cl
• Molecular Formula: C10H14Cl2N4
• Molecular Weight: 261.15 g/mol

Description

This compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds. The 1,2,4-triazole core is a five-membered ring with three nitrogen atoms and two carbon atoms. It also has a methylphenyl group and a methylamine group attached to it. Compounds with these functional groups often exhibit various biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For instance, the presence of an amine group might make the compound a weak base.

Scientific Research Applications

Antimicrobial Activities

Research has shown that derivatives of 1,2,4-triazole, including those with a 4-methylphenyl moiety, exhibit significant antimicrobial properties. These compounds have been synthesized and evaluated for their effectiveness against various microorganisms, demonstrating good to moderate activity in several cases. The synthesis of these derivatives often involves reactions with primary amines and ester ethoxycarbonylhydrazones or through Mannich base and Schiff base formations, leading to compounds with potential as new antimicrobial agents (Bektaş et al., 2007); (Demirbaş et al., 2009).

Synthesis and Characterization

Innovative synthesis methods have been developed for creating 1,2,4-triazole derivatives, focusing on generating novel structures with enhanced biological activities. This includes the creation of Schiff bases, Mannich bases, and derivatives through multistep syntheses involving intermediates like triazol-3-one derivatives. These compounds are characterized using various analytical techniques to confirm their structures and evaluate their potential applications (Bayrak et al., 2009); (Panchal & Patel, 2011).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For instance, some triazole derivatives are known to interact with various enzymes and receptors.